Cas no 2731014-88-1 (1-(2-Methoxyadamantan-2-yl)methanamine hydrochloride)

• Product Name: 1-(2-Methoxyadamantan-2-yl)methanamine hydrochloride
• CAS No: 2731014-88-1
• MF: C₁₂H₂₂ClNO
• MW: 231.762182712555
• CID: 6602848
• PubChem ID: 165589753
• Update Time: 2025-11-01

1-(2-Methoxyadamantan-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyadamantan-2-yl)methanamine hydrochloride
• 2731014-88-1
• EN300-37083938
• 1-(2-Methoxyadamantan-2-yl)methanamine hydrochloride

• Inchi： 1S/C12H21NO.ClH/c1-14-12(7-13)10-3-8-2-9(5-10)6-11(12)4-8;/h8-11H,2-7,13H2,1H3;1H
• InChI Key： RTQKEUJIBFENAU-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1(CN)C2CC3CC(C2)CC1C3

Computed Properties

• Exact Mass: 231.1389920g/mol
• Monoisotopic Mass: 231.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-Methoxyadamantan-2-yl)methanamine hydrochloride

Introduction to 1-(2-Methoxyadamantan-2-yl)methanamine hydrochloride (CAS No. 2731014-88-1)

1-(2-Methoxyadamantan-2-yl)methanamine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2731014-88-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of adamantan derivatives, which are known for their unique structural properties and potential biological activities. The presence of a methoxy group at the 2-position of the adamantane ring and the amine functional group at the 1-position contributes to its distinct chemical profile, making it a valuable scaffold for drug discovery and development.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications. This solubility improvement facilitates its use in various formulations, including oral and intravenous preparations, thereby expanding its therapeutic potential. The adamantane core itself is renowned for its stability against metabolic degradation, which suggests that derivatives like 1-(2-Methoxyadamantan-2-yl)methanamine hydrochloride may exhibit prolonged half-lives in vivo, potentially reducing the frequency of dosing required for therapeutic efficacy.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from adamantane-based structures. These compounds have shown promise in multiple therapeutic areas, including neurodegenerative diseases, infectious diseases, and cancer. The methoxyadamantan moiety, in particular, has been explored for its ability to modulate biological pathways by interacting with specific target proteins and enzymes. This interaction can lead to inhibitory or stimulatory effects on cellular processes, depending on the molecular design of the derivative.

One of the most compelling aspects of 1-(2-Methoxyadamantan-2-yl)methanamine hydrochloride is its potential as a lead compound for further optimization. Researchers have leveraged computational modeling and high-throughput screening techniques to identify analogs with enhanced pharmacokinetic profiles or improved binding affinity to biological targets. For instance, studies have demonstrated that modifications at the amine position can significantly alter the compound's bioactivity. This flexibility allows medicinal chemists to fine-tune the molecule's properties to meet specific therapeutic requirements.

The pharmaceutical industry has shown particular interest in adamantan derivatives due to their favorable pharmacological properties. These include low toxicity, high metabolic stability, and resistance to enzymatic degradation. Such characteristics make them ideal candidates for long-term treatments where sustained activity is desired. Additionally, the structural rigidity of the adamantane ring provides a stable platform for further functionalization, enabling the creation of libraries of compounds with diverse biological activities.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for complex molecules like 1-(2-Methoxyadamantan-2-yl)methanamine hydrochloride. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to construct the Adamantane core with high precision. These methods not only improve yield but also reduce costs associated with purification and isolation, making it more feasible for industrial-scale production.

In terms of biological activity, preliminary studies on 1-(2-Methoxyadamantan-2-yl)methanamine hydrochloride have revealed intriguing possibilities. The compound has been tested in vitro for interactions with various enzymes and receptors relevant to neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary results suggest that it may modulate cholinergic pathways by influencing acetylcholinesterase activity or by interacting with muscarinic receptors. These findings align with the broader interest in developing acetylcholinesterase inhibitors as a treatment strategy for cognitive decline.

The potential applications extend beyond neurology; researchers are also exploring its utility in antiviral therapies. The structural features of adamantan derivatives can confer resistance to proteolytic enzymes that viruses rely on for replication. By inhibiting these enzymes or disrupting viral assembly processes, compounds like 1-(2-Methoxyadamantan-2-yl)methanamine hydrochloride could offer a new line of defense against infectious diseases. Furthermore, its stability under physiological conditions makes it an attractive candidate for formulations designed to deliver drugs directly to sites of infection.

Another area of interest is cancer research, where adamantan derivatives have been investigated as inhibitors of kinases and other enzymes involved in tumor growth and progression. The rigid structure of Adamantane provides a scaffold that can be tailored to fit into active pockets of target enzymes with high specificity. By designing analogs that mimic natural substrates or bind irreversibly to key enzymes, researchers aim to develop potent antitumor agents with minimal side effects.

The synthesis and characterization of 1-(2-Methoxyadamantan-2-yl)methanamine hydrochloride have also benefited from advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools provide detailed insights into the compound's molecular structure and dynamics, which are essential for understanding its biological behavior. High-resolution NMR spectra have confirmed the connectivity between atoms and revealed subtle interactions within the molecule that could influence its pharmacological properties.

In conclusion,1-(2-Methoxyadamantan-2-yl)methanamine hydrochloride (CAS No. 2731014-88-1) represents a promising candidate for further development in pharmaceutical research. Its unique structural features offer multiple avenues for therapeutic intervention across various disease states including neurodegenerative disorders, infectious diseases, and cancer。 With ongoing research aimed at optimizing its pharmacokinetic profile and bioactivity, this compound holds significant potential as a lead structure or building block for novel drug candidates。 The continued exploration of adamantan derivatives underscores their importance as versatile tools in medicinal chemistry， driving innovation in drug discovery pipelines worldwide。